Cas no 478-09-1 (Pachyrrhizone)
Pachyrrhizone structure
Product name:Pachyrrhizone
Pachyrrhizone Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxolo[6,7][1]benzopyrano[3,4-b]furo[3,2-g][1]benzopyran-13(6H)-one,6a,13a-dihydro-8-methoxy-, (6aS,13aS)-
- 8-Methoxy-6,6aα-dihydro-1,3-dioxolo[6,7][1]benzopyrano[3,4-b]furo[3,2-g][1]benzopyran-13(13aαH)-one
- 1,3-Dioxolo[4,5-g]furo[3',2':6,7][1]benzopyrano[2,3-c][1]benzopyran-13(6H)-one,6a,13a-dihydro-8-methoxy- (7CI,8CI)
- 1,3-Dioxolo[6,7][1]benzopyrano[3,4-b]furo[3,2-g][1]benzopyran-13(6H)-one,6a,13a-dihydro-8-methoxy-, (6aS-cis)-
- Pachyrhizone (6CI)
- Pachyrrhizone
- C10512
- LMPK12060023
- Q27107604
- 8-Methoxy-6a,13a-dihydro-2H-[1,3]dioxolo[4,5-g]furo[3',2':6,7][1]benzopyrano[2,3-c][1]benzopyran-13(6H)-one
- 1,3-Dioxolo[4,5-g]furo[3',2':6,7][1]benzopyrano[2,3-c][1]benzopyran-13(6H)-one, 6a,13a-dihydro-8-methoxy-, (6aS,13aS)-
- CHEBI:7886
- (1S,13S)-16-methoxy-5,7,11,14,18-pentaoxahexacyclo[11.11.0.02,10.04,8.015,23.017,21]tetracosa-2,4(8),9,15(23),16,19,21-heptaen-24-one
- 42485-00-7
- DTXSID10962529
-
- Inchi： 1S/C20H14O7/c1-22-20-18-9(2-3-23-18)4-11-17(21)16-10-5-13-14(26-8-25-13)6-12(10)24-7-15(16)27-19(11)20/h2-6,15-16H,7-8H2,1H3/t15-,16+/m1/s1
- InChI Key： RZZBXVGBWLOHHV-CVEARBPZSA-N
- SMILES： O1C2C(=C3C(C=CO3)=CC=2C([C@H]2C3C=C4C(=CC=3OC[C@@H]12)OCO4)=O)OC
Computed Properties
- Exact Mass: 366.074
- Monoisotopic Mass: 366.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 1
- Complexity: 611
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.4
- XLogP3: 3.1
Experimental Properties
- Density: 1.472
- Boiling Point: 553.7°C at 760 mmHg
- Flash Point: 288.7°C
- Refractive Index: 1.661
Pachyrrhizone Related Literature
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1. 1072. Structure and stereochemistry of sumatrol and malaccolL. Crombie,R. Peace J. Chem. Soc. 1961 5445
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3. 295. The extractives of Neorautanenia pseudopachyrrhiza: the isolation and structure of a new rotenoid and two new isoflavanonesL. Crombie,D. A. Whiting J. Chem. Soc. 1963 1569
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4. Index pages
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5. 553. The absolute configuration of rotenoneG. Büchi,L. Crombie,P. J. Godin,J. S. Kaltenbronn,K. S. Siddalingaiah,D. A. Whiting J. Chem. Soc. 1961 2843
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